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Compound of Interest

Compound Name: Enpp-1-IN-11

Cat. No.: B14884565

Essential Safety and Handling Guide for Enpp-1-
IN-11

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive
Operational Plan for the Safe Handling and Disposal of the ENPP1 Inhibitor, Enpp-1-IN-11.

This guide provides crucial, immediate safety and logistical information for the handling of
Enpp-1-IN-11, a potent Ecto-nucleotide pyrophosphatase/phosphodiesterases 1 (ENPP1)
inhibitor. Adherence to these procedures is vital for ensuring laboratory safety and maintaining
experimental integrity.

Disclaimer

A specific Safety Data Sheet (SDS) for Enpp-1-IN-11 is not readily available. The following
safety and handling information is based on the SDS for Enpp-1-IN-1, a closely related ENPP1
inhibitor, and general guidelines for handling potent active pharmaceutical ingredients.[1] It is
imperative to consult the supplier-specific SDS for Enpp-1-IN-11 upon receipt and before
handling the compound.

Hazard Identification and Personal Protective
Equipment (PPE)
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Enpp-1-IN-11 should be handled as a toxic compound that can be a moderate to severe irritant
to the skin and eyes.[1] All handling should be performed by personnel trained and familiar with
the procedures for potent active pharmaceutical ingredients.[1]

Required Personal Protective Equipment (PPE):

PPE Category Specification Rationale

To prevent inhalation of the
NIOSH/MSHA-approved

Respiratory Protection ) compound, which may be
respirator
harmful.[1]
Chemical-resistant rubber To prevent skin contact, as the

Hand Protection ) o
gloves compound is a skin irritant.[1]

. . To protect eyes from splashes
Eye Protection Chemical safety goggles o
and irritation.[1]

) Protective clothing (e.g., lab To prevent contamination of
Body Protection _ _
coat) personal clothing and skin.[1]

Operational Plan: From Receipt to Disposal

This section outlines a step-by-step procedural guide for the safe handling of Enpp-1-IN-11.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any damage or leaks.
e Log: Record the date of receipt and assign a lot number for tracking.

o Store: Store the compound in a cool, dry, and well-ventilated area, protected from light and
heat.[1] For long-term storage of Enpp-1-IN-11 as a solid, -20°C is recommended. If in
solvent, store at -80°C.

Handling and Experimental Use

o Designated Area: All handling of solid Enpp-1-IN-11 should be conducted in a designated
area, such as a chemical fume hood or a ventilated balance enclosure, to minimize
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inhalation exposure.

Don PPE: Before handling, put on all required PPE as specified in the table above.

Weighing: When weighing the solid compound, use a tared, sealed container to prevent
dispersal of dust.

Solution Preparation: When preparing solutions, add the solvent to the solid inhibitor slowly
to avoid splashing.

Labeling: Clearly label all containers with the compound name, concentration, solvent, date
of preparation, and appropriate hazard warnings.

Transportation: When moving the compound or its solutions within the laboratory, use a
secondary container to prevent spills.
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Safe Handling and Disposal Workflow for Enpp-1-IN-11
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A step-by-step workflow for the safe handling and disposal of Enpp-1-IN-11.
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Emergency Procedures
First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Remove the individual to fresh air. If breathing is
difficult, administer oxygen. If breathing has

stopped, provide artificial respiration.[1]

Skin Contact

Immediately flush the affected area with copious
amounts of water. Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[1]

Ingestion

Do NOT induce vomiting. If the individual is

conscious, rinse their mouth with water.[1]

In all cases of exposure, seek immediate medical attention.

Spill Cleanup

In the event of a spill, the following steps should be taken:

o Evacuate: Immediately evacuate the area and alert others in the vicinity.

e Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For small spills, use an absorbent, inert material (e.g., vermiculite, sand) to contain

the spill.

o Collect: Carefully scoop the absorbed material into a labeled, sealed container for hazardous

waste disposal.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
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» Protective Gear: All personnel involved in the cleanup must wear appropriate PPE, including
a self-contained breathing apparatus for large spills.[1]

Disposal Plan

All waste containing Enpp-1-IN-11, including unused compound, contaminated labware, and
spill cleanup materials, must be treated as hazardous waste.

o Collection: Collect all waste in a clearly labeled, sealed, and compatible container.

o Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name "Enpp-1-IN-11".

e Segregation: Store the hazardous waste container in a designated, secure area, segregated
from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through a certified hazardous
waste disposal vendor, in accordance with all local, state, and federal regulations. Do not
dispose of Enpp-1-IN-11 down the drain or in regular trash.

ENPP1 Signhaling Pathway

Enpp-1-IN-11 is an inhibitor of ENPP1, which plays a critical role in the cGAS-STING (cyclic
GMP-AMP Synthase - Stimulator of Interferon Genes) pathway. This pathway is a key
component of the innate immune system's response to cytosolic DNA, which can be a sign of
viral infection or cellular damage.

ENPP1 hydrolyzes cyclic GMP-AMP (cGAMP), a second messenger produced by cGAS in
response to cytosolic DNA. By breaking down cGAMP, ENPP1 acts as a negative regulator of
the STING pathway, thereby dampening the downstream inflammatory and antiviral response.
Inhibitors like Enpp-1-IN-11 block this action of ENPP1, leading to an accumulation of cGAMP
and a more robust activation of the STING pathway.
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Role of ENPP1 in the cGAS-STING Signaling Pathway
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The inhibitory action of Enpp-1-IN-11 on ENPP1 within the cGAS-STING signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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